Cas no 90484-22-3 (1-benzofuran-7-carboxylic acid)

1-benzofuran-7-carboxylic acid structure
90484-22-3 structure
Product Name:1-benzofuran-7-carboxylic acid
CAS No:90484-22-3
MF:C9H6O3
MW:162.142142772675
MDL:MFCD10000617
CID:798397
PubChem ID:13307983
Update Time:2024-10-26

1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzofuran-7-carboxylic acid
    • 1-benzofuran-7-carboxylic acid
    • 7-Benzofurancarboxylicacid
    • 7-benzofurancarbonsaeure
    • 7-benzofuranylcarboxylic acid
    • benzo[b]furan-7-carboxylic acid
    • Benzofuran-7-carbonsaeure
    • 7-BENZOFURANCARBOXYLIC ACID
    • 4ahs
    • benzofuran-7-carboxylicacid
    • QMHILIQFOBNARN-UHFFFAOYSA-N
    • FCH880253
    • SBB067343
    • 5063AC
    • AX8115763
    • AB1010251
    • ST24046018
    • Q27457357
    • AKH
    • SY009669
    • SCHEMBL3247729
    • 90484-22-3
    • TQ3YQ4BVK4
    • F14470
    • AKOS006305234
    • CS-0043878
    • J-519750
    • DS-10943
    • DTXSID80536130
    • MFCD10000617
    • DB-351062
    • EN300-203154
    • MDL： MFCD10000617
    • Inchi： 1S/C9H6O3/c10-9(11)7-3-1-2-6-4-5-12-8(6)7/h1-5H,(H,10,11)
    • InChI Key： QMHILIQFOBNARN-UHFFFAOYSA-N
    • SMILES： O=C(C1C2=C(C=CO2)C=CC=1)O

Computed Properties

  • Exact Mass: 162.03200
  • Monoisotopic Mass: 162.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 1.9

Experimental Properties

  • Boiling Point: 325.559℃/760mmHg
  • PSA: 50.44000
  • LogP: 2.13100

1-benzofuran-7-carboxylic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Sealed in dry,Room Temperature

1-benzofuran-7-carboxylic acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-benzofuran-7-carboxylic acid Production Method

Production Method 1

95333-14-5 95333-14-5
90484-22-3 90484-22-3
Reaction Conditions
1.1 Reagents: Water ,  Silver oxide (Ag2O) Solvents: Water
Reference
Conformational analysis of organic carbonyl compounds. Part 4. A proton and carbon-13 nuclear magnetic resonance study of formyl and acetyl derivatives of benzo[b]furan
Benassi, Rois; Folli, Ugo; Iarossi, Dario; Schenetti, Luisa; Taddei, Ferdinando, Journal of the Chemical Society, 1984, (9), 1479-85

Production Method 2

133844-95-8 133844-95-8
90484-22-3 90484-22-3
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Toluene
1.2 Reagents: Potassium hydroxide Solvents: Methanol
Reference
2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) as a dehydrogenating agent in the synthesis of benzofurancarboxylic acids.
Stanetty, Peter; Puerstinger, Gerhard, Journal of Chemical Research, 1991, (3),

1-benzofuran-7-carboxylic acid Raw materials

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